Cas no 893742-71-7 (N-Methyl-5-(morpholinomethyl)thien-2-ylmethylamine)

• Product Name: N-Methyl-5-(morpholinomethyl)thien-2-ylmethylamine
• CAS No: 893742-71-7
• MF: C₁₁H₁₈N₂OS
• MW: 226.338421344757
• CID: 714693
• PubChem ID: 20098901
• Update Time: 2025-10-21

N-Methyl-5-(morpholinomethyl)thien-2-ylmethylamine Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenemethanamine,N-methyl-5-(4-morpholinylmethyl)-
• N-Methyl-[5-(morpholinomethyl)thien-2-ylmethyl]amine
• N-methyl-1-[5-(morpholin-4-ylmethyl)thiophen-2-yl]methanamine
• MFCD06803277
• methyl({5-[(morpholin-4-yl)methyl]thiophen-2-yl}methyl)amine
• N-Methyl-1-[5-(morpholin-4-ylmethyl)thiophen-2-yl]methylamine
• N-Methyl-1-(5-(morpholinomethyl)thiophen-2-yl)methanamine
• DTXSID60602362
• BB 0220456
• AKOS003657440
• CS-0362546
• FT-0761647
• N-Methyl-1-{5-[(morpholin-4-yl)methyl]thiophen-2-yl}methanamine
• MS-22678
• 893742-71-7
• 2-[(METHYLAMINO)METHYL]-5-(MORPHOLIN-4-YLMETHYL)THIOPHENE 97%
• 2-[(Methylamino)methyl]-5-(morpholin-4-ylmethyl)thiophene
• methyl({[5-(morpholin-4-ylmethyl)thiophen-2-yl]methyl})amine
• DB-078404
• N-Methyl-5-(morpholinomethyl)thien-2-ylmethylamine

• Inchi： 1S/C11H18N2OS/c1-12-8-10-2-3-11(15-10)9-13-4-6-14-7-5-13/h2-3,12H,4-9H2,1H3
• InChI Key： LJPRPFHZPNCEIQ-UHFFFAOYSA-N
• SMILES： S1C(CNC)=CC=C1CN1CCOCC1

Computed Properties

• Exact Mass: 226.11398438g/mol
• Monoisotopic Mass: 226.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 52.7Ų

Experimental Properties

• Density: 1.143
• Boiling Point: 313.486°C at 760 mmHg
• Flash Point: 143.392°C
• Refractive Index: 1.563

Additional information on N-Methyl-5-(morpholinomethyl)thien-2-ylmethylamine

Introduction to N-Methyl-5-(morpholinomethyl)thien-2-ylmethylamine (CAS No. 893742-71-7)

N-Methyl-5-(morpholinomethyl)thien-2-ylmethylamine, a compound with the chemical formula C₁₁H₁₆N₂O, is a significant molecule in the field of pharmaceutical research and development. This compound, identified by its unique Chemical Abstracts Service (CAS) number 893742-71-7, has garnered attention due to its structural complexity and potential biological activities. The presence of a thiophene ring, combined with morpholine and methylamine substituents, makes it a promising candidate for further investigation in medicinal chemistry.

The compound's structure consists of a thiophene core, which is a common motif in many biologically active molecules. Thiophenes are known for their role in various pharmacological applications, including antifungal, antiviral, and anticancer agents. The introduction of the N-Methyl-5-(morpholinomethyl)thien-2-ylmethylamine moiety enhances the molecule's potential to interact with biological targets, making it an attractive scaffold for drug design.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target specific biological pathways. The morpholine group in N-Methyl-5-(morpholinomethyl)thien-2-ylmethylamine is particularly noteworthy, as morpholine derivatives have been widely used in the synthesis of drugs due to their favorable pharmacokinetic properties. This group can contribute to the solubility and bioavailability of the compound, making it more suitable for therapeutic applications.

One of the most exciting aspects of N-Methyl-5-(morpholinomethyl)thien-2-ylmethylamine is its potential as a precursor in the synthesis of more complex molecules. Researchers have been exploring its utility in generating derivatives that exhibit enhanced biological activity. For instance, modifications to the thiophene ring or the morpholine moiety can lead to compounds with improved binding affinity to target proteins or enzymes.

The pharmaceutical industry has been increasingly focusing on structure-based drug design, leveraging computational methods to predict the binding modes of small molecules with biological targets. N-Methyl-5-(morpholinomethyl)thien-2-ylmethylamine serves as an excellent candidate for such studies due to its well-defined structure and potential interactions with biological systems. Computational simulations have shown that this compound can interact with various protein targets, suggesting its potential as an inhibitor or modulator of these pathways.

Recent experimental studies have also highlighted the significance of N-Methyl-5-(morpholinomethyl)thien-2-ylmethylamine in pharmacological research. These studies have demonstrated that derivatives of this compound exhibit promising activities in preclinical models. For example, certain analogs have shown efficacy in reducing inflammation and pain, making them potential candidates for treating chronic inflammatory diseases. Additionally, some derivatives have demonstrated antitumor properties, indicating their potential role in cancer therapy.

The synthesis of N-Methyl-5-(morpholinomethyl)thien-2-ylmethylamine involves multiple steps that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the desired framework. These methods not only enhance the efficiency of synthesis but also allow for the introduction of various functional groups at specific positions on the molecule.

In conclusion, N-Methyl-5-(morpholinomethyl)thien-2-ylmethylamine (CAS No. 893742-71-7) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for drug design, and recent studies have highlighted its promising biological activities. As research continues to uncover new therapeutic applications for this compound and its derivatives, it is likely to play an increasingly important role in the development of novel drugs.